Cas no 923248-03-7 (2-(Ethanesulphonylamino)benzoic acid)

• Product Name: 2-(Ethanesulphonylamino)benzoic acid
• CAS No: 923248-03-7
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD03411193
• CID: 1003699
• PubChem ID: 2773869
• Update Time: 2025-04-20

2-(Ethanesulphonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Ethanesulphonylamino)benzoic acid
• 2-(Ethanesulfonylamino)benzoic acid
• BENZOIC ACID,2-[(ETHYLSULFONYL)AMINO]-
• 2-(Ethylsulfonamido)benzoic acid
• 923248-03-7
• N-(2-Carboxyphenyl)ethanesulphonamide
• 2-(Ethylsulfonamido)benzoicacid
• 2-((ethyl sulfonyl)amino)benzoic acid
• DTXSID90378760
• AKOS000126703
• SS-3864
• MFCD03411193
• 2-(ethylsulfonylamino)benzoic Acid
• J-506419
• SB79988
• CS-0252096
• 2-[(ethylsulfonyl)amino]benzoic acid
• Z53825031
• 2-[(Ethylsulphonyl)amino]benzoic acid
• EN300-58970
• SCHEMBL222372
• 2-[(Ethanesulfonyl)amino]benzoic acid
• FT-0681829
• 2-ethanesulfonamidobenzoic acid
• G30068
• STK826003
• ALBB-029575
• benzoic acid, 2-[(ethylsulfonyl)amino]-

• MDL： MFCD03411193
• Inchi： 1S/C9H11NO4S/c1-2-15(13,14)10-8-6-4-3-5-7(8)9(11)12/h3-6,10H,2H2,1H3,(H,11,12)
• InChI Key： KIQMGWWNNOSBIJ-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.8Ų

2-(Ethanesulphonylamino)benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides